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Compound of Interest

Compound Name: Tenovin-1

Cat. No.: B1683892

Ensuring laboratory safety and environmental responsibility is paramount when handling
chemical compounds. This document provides essential, step-by-step guidance for the proper
disposal of Tenovin-1, a SIRT1/SIRT2 inhibitor and p53 activator commonly used in research.

Adherence to these procedures is critical to mitigate risks to personnel and the environment, as
Tenovin-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1].

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle Tenovin-
1 in a well-ventilated area to avoid inhalation of dust or aerosols[1]. In case of accidental
exposure, follow these first aid measures:

o Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at
least 15 minutes and seek medical attention.

o Skin Contact: Flush skin with plenty of water after removing contaminated clothing. Wash
clothing before reuse.

« Inhalation: Move the exposed person to fresh air. If not breathing, if breathing is irregular, or
if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel.
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 Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so
by medical personnel. Seek immediate medical attention[1].

Step-by-Step Disposal Protocol for Tenovin-1

The primary directive for Tenovin-1 disposal is to treat it as hazardous chemical waste. It must
not be disposed of in the regular trash or down the drain.

e \Waste Collection:

o Collect all Tenovin-1 waste, including unused or expired product, contaminated
consumables (e.g., pipette tips, vials), and spill cleanup materials, in a designated and
clearly labeled hazardous waste container.

o Ensure the container is compatible with the chemical and is tightly sealed to prevent leaks
or spills.

o Labeling:

o Clearly label the waste container with "Hazardous Waste," "Tenovin-1," and the
appropriate hazard pictograms (e.g., harmful, environmental hazard).

e Storage:

o Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials such as strong acids, strong alkalis,
and strong oxidizing or reducing agents[1].

e Disposal:

o The final and most critical step is to arrange for the disposal of the container through an
approved and licensed hazardous waste disposal company[1]. Contact your institution's
Environmental Health and Safety (EHS) department to coordinate a pickup. They will
ensure the waste is transported and disposed of in compliance with all local, state, and
federal regulations.

o Avoid any release into the environment. Spills should be collected and treated as
hazardous waste[1].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://dcchemicals.com/msds/MSDS_DC1065.html
https://www.benchchem.com/product/b1683892?utm_src=pdf-body
https://www.benchchem.com/product/b1683892?utm_src=pdf-body
https://www.benchchem.com/product/b1683892?utm_src=pdf-body
https://www.benchchem.com/product/b1683892?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC1065.html
https://dcchemicals.com/msds/MSDS_DC1065.html
https://dcchemicals.com/msds/MSDS_DC1065.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Quantitative Data for Tenovin-1

The following table summarizes key quantitative data for Tenovin-1, which is essential for safe

handling and experimental design.

Property Value Source(s)
Molecular Formula C20H23N302S [L112][31[41[5]
Molecular Weight 369.48 g/mol [11[2][5][6]
DMSO: =15 mg/mL (with
B gentle warming), 74 mg/ml
Solubility (2131051171

(200 mM), 5 mg/mL, 0.25

mg/ml

DMF: 0.50 mg/ml, 0.25 mg/ml

[2]14]

15% Captisol: 15 mg/ml

[3]

Storage Temperature

2-8°C (Solid)

[5]

-20°C (Powder)

[1]

-80°C (in solvent)

[1]

Stability

> 4 years (as supplied)

[4]

Solutions in DMSO may be
stored at -20°C forup to 3
months

[2]

Experimental Workflow & Disposal Pathway

The following diagrams illustrate the logical workflow for handling and disposing of Tenovin-1

in a laboratory setting.
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Caption: Workflow for handling and disposal of Tenovin-1.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1683892?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Proceed to EHS
Pickup Request

Yes

Store away from o
incompatibles?

Final Disposal at
Approved Facility

Use sealed, labeled
Liquid o .
liquid waste container
Tenovin-1 Is waste liquid
Waste Generated or solid?
Solid
Use sealed, labeled
solid waste container

Relocate to safe
storage location

Click to download full resolution via product page

Caption: Decision pathway for Tenovin-1 waste segregation and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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